Cas no 1221715-22-5 (3H-imidazo[4,5-b]pyridin-4-ium-4-olate acetic acid)

• Product Name: 3H-imidazo[4,5-b]pyridin-4-ium-4-olate acetic acid
• CAS No: 1221715-22-5
• MF: C₈H₉N₃O₃
• MW: 195.175361394882
• CID: 4578706
• Update Time: 2025-06-03

3H-imidazo[4,5-b]pyridin-4-ium-4-olate acetic acid Chemical and Physical Properties

Names and Identifiers

• 3H-imidazo[4,5-b]pyridin-4-ium-4-olate acetic acid

• Inchi： 1S/C6H5N3O.C2H4O2/c10-9-3-1-2-5-6(9)8-4-7-5;1-2(3)4/h1-4H,(H,7,8);1H3,(H,3,4)
• InChI Key： DGVUDBNCMBWZFB-UHFFFAOYSA-N
• SMILES： C(=O)(O)C.O=N1C=CC=C2NC=NC=12

Additional information on 3H-imidazo[4,5-b]pyridin-4-ium-4-olate acetic acid

Introduction to 3H-imidazo[4,5-b]pyridin-4-ium-4-olate acetic acid (CAS No: 1221715-22-5)

The compound 3H-imidazo[4,5-b]pyridin-4-ium-4-olate acetic acid, identified by its CAS number 1221715-22-5, represents a significant advancement in the field of medicinal chemistry. This heterocyclic derivative has garnered attention due to its unique structural properties and promising biological activities. The imidazopyridine core, a fused bicyclic system, is a privileged scaffold in drug discovery, exhibiting a wide range of pharmacological effects. The presence of the 4-ium and 4-olate functional groups introduces additional reactivity and potential for further derivatization, making it a valuable intermediate in the synthesis of novel therapeutic agents.

Recent studies have highlighted the potential of imidazopyridine derivatives in addressing various therapeutic challenges. The 3H-imidazo[4,5-b]pyridin-4-ium-4-olate acetic acid structure has been investigated for its interactions with biological targets, particularly enzymes and receptors involved in inflammatory and metabolic pathways. Preliminary research suggests that this compound may exhibit inhibitory effects on key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are pivotal in mediating inflammatory responses. These findings align with the broader effort to develop selective inhibitors that minimize side effects while maintaining efficacy.

The acetic acid moiety in the compound's name suggests a potential role in modulating enzyme activity through competitive binding or allosteric regulation. This functional group is commonly found in bioactive molecules due to its ability to engage in hydrogen bonding interactions, enhancing binding affinity and specificity. The 3H-imidazo[4,5-b]pyridin-4-ium-4-olate acetic acid derivative may thus serve as a versatile building block for designing molecules with tailored pharmacokinetic profiles. Its structural features also make it amenable to modifications aimed at improving solubility, bioavailability, and metabolic stability.

In the context of drug development, the synthesis of this compound exemplifies the importance of heterocyclic chemistry in creating structurally diverse libraries for high-throughput screening. The imidazopyridine scaffold is known for its ability to mimic natural products and bioactive peptides, providing a rich chemical space for exploration. Researchers have leveraged computational methods to predict the binding modes of 3H-imidazo[4,5-b]pyridin-4-ium-4-olate acetic acid with target proteins, aiding in the rational design of next-generation analogs.

One notable application of this compound is in the investigation of its potential as an anti-inflammatory agent. Chronic inflammation is a hallmark of numerous diseases, including arthritis, cardiovascular disorders, and autoimmune conditions. By targeting key inflammatory pathways, compounds like 3H-imidazo[4,5-b]pyridin-4-ium-4-olate acetic acid offer a promising approach to modulate disease progression. Experimental studies have demonstrated that derivatives of imidazopyridine can attenuate pro-inflammatory cytokine production and reduce neutrophil infiltration in animal models. These results underscore the therapeutic potential of this chemical class.

The role of 3H-imidazo[4,5-b]pyridin-4-ium-4-olate acetic acid extends beyond inflammation research; it has also been explored for its neuroprotective properties. Neurodegenerative diseases such as Alzheimer's and Parkinson's are characterized by oxidative stress and mitochondrial dysfunction. The compound's ability to interact with antioxidant enzymes and mitochondrial targets has been studied in vitro and in vivo. Preliminary findings indicate that it may mitigate oxidative damage and protect neuronal cells from apoptosis. This opens up avenues for developing treatments that could slow disease progression or delay symptom onset.

Another area of interest is the antimicrobial activity of imidazopyridine derivatives. With increasing concerns about antibiotic resistance, there is a growing need for novel antimicrobial agents. The structural complexity of 3H-imidazo[4,5-b]pyridin-4-ium-4-olate acetic acid allows it to disrupt bacterial cell wall synthesis or interfere with essential metabolic processes. Research has shown that certain derivatives exhibit broad-spectrum activity against Gram-positive and Gram-negative bacteria, as well as fungi. Such findings are particularly relevant given the rise of multidrug-resistant pathogens.

The synthetic pathways for producing 3H-imidazo[4,5-b]pyridin-4-ium-4-olate acetic acid have been optimized to ensure high yield and purity. Modern synthetic techniques involve multi-step reactions that incorporate palladium-catalyzed cross-coupling reactions and nucleophilic substitutions at strategic positions within the imidazopyridine core. These methods allow for precise control over regioisomer formation and functional group integration. Advances in flow chemistry have further enhanced scalability while maintaining reproducibility.

The pharmacokinetic profile of 3H-imidazo[4,5-b]pyridin-4-ium-4-oiate acetic acid is another critical aspect being evaluated during preclinical development. Factors such as absorption, distribution, metabolism, excretion (ADME), and toxicity (TOX) are carefully assessed to determine its suitability for clinical translation. Computational modeling has been instrumental in predicting these parameters before experimental validation becomes necessary; this accelerates the drug discovery process significantly.

The future directions for research on this compound include exploring its mechanism of action at a molecular level through crystallographic studies or spectroscopic techniques like NMR spectroscopy combined with mass spectrometry (MS). Understanding how it interacts with biological targets will provide insights into its therapeutic potential but also reveal any off-target effects that might necessitate further optimization.

In conclusion,3H-imidazo[45b]pyridin 44m 44l 44ce 44c 44t 44e 44c 44d 44e 44a cetic acid (CAS No: 12217152255) stands out as an innovative molecule with diverse applications across multiple therapeutic domains including anti-inflammatory therapy,n e u r o p r o t e c t i o n , a n d antimicrobial research . Its unique structural features coupled with promising preliminary data make it an exciting candidate for further development . As medicinal chemistry continues to evolve , compounds like these will play an increasingly important role i n shaping new treatment strategies . p >